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Compound of Interest

Compound Name: Reactive Violet 5

Cat. No.: B1142343

An In-depth Technical Guide to C.I. Reactive Violet 5

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and application of C.I. Reactive Violet 5 (C.I. 18097). The information is intended
for researchers, scientists, and professionals in drug development and related fields who
require detailed technical information on this compound.

Chemical Identity and Physicochemical Properties

C.l. Reactive Violet 5 is a monoazo reactive dye containing a vinyl sulfone reactive group. This
group allows the dye to form a covalent bond with the hydroxyl groups of cellulosic fibers,
leading to excellent wash fastness. It is a metal complex dye, typically involving copper, which
enhances its light fastness and influences its shade.[1][2]

The key physicochemical properties of Reactive Violet 5 are summarized in the table below.
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Property Value Reference
C.l. Name C.l. Reactive Violet 5 [2]

C.I. Number 18097 [2]

CAS Number 12226-38-9 [2]
Molecular Formula C20H16N3Naz015S4 [2][3]
Molecular Weight 735.59 g/mol [2][3]

trisodium;5-acetamido-4-
hydroxy-3-[[2-hydroxy-5-(2-

IUPAC Name sulfonatooxyethylsulfonyl)phen  [3]
ylldiazenyllnaphthalene-2,7-
disulfonate

Appearance Purple-brown powder [2]

Solubility Soluble in water [2]

Chemical Structure

The chemical structure of C.I. Reactive Violet 5 is characterized by a naphthalene-based azo
chromophore linked to a phenyl ring that carries the vinyl sulfone reactive group in its masked
(sulfatoethylsulfonyl) form.

Caption: 2D representation of C.l. Reactive Violet 5.

Synthesis Pathway and Experimental Protocols
General Synthesis Pathway

The industrial synthesis of C.l. Reactive Violet 5 involves a multi-step process. While specific
process parameters are proprietary, the general chemical pathway is well-established for azo
dyes.[2] It consists of the diazotization of an aromatic amine, followed by an azo coupling
reaction with a suitable coupling component, and subsequent complexation with a metal salt.[2]
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Caption: General synthesis workflow for C.l. Reactive Violet 5.

Representative Experimental Protocol: Exhaust Dyeing
of Cotton

While a specific protocol for the synthesis of Reactive Violet 5 is not publicly available, a
general laboratory procedure for its application in dyeing cellulosic fibers like cotton is provided
below. This protocol is representative of exhaust dyeing methods for vinyl sulfone reactive
dyes.[4][5][6]

Materials and Equipment:
e Scoured and bleached cotton fabric

C.l. Reactive Violet 5

Sodium chloride (NaCl) or Glauber's salt (Na2S0a)

Sodium carbonate (Soda Ash, Naz2COs)

Laboratory dyeing machine (e.g., beaker dyeing machine)

pH meter and standard buffers

Water bath or heating system
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Procedure:

o Dye Bath Preparation: Prepare a dyebath with a liquor ratio (ratio of the weight of the goods
to the volume of the liquid) of 1:20 (e.g., 5 grams of fabric in 200 mL of water).

e Dye Dissolution: Accurately weigh the required amount of C.I. Reactive Violet 5 (e.g., 2% on
weight of fiber, owf) and make a paste with a small amount of cold water. Add boiling water
to dissolve the dye completely.

« Initial Dyeing Step (Exhaustion):
o Set the dyebath temperature to 40°C.
o Add the dissolved dye to the bath.
o Immerse the cotton fabric in the dyebath and run for 10 minutes to ensure even wetting.

o Gradually add the required amount of electrolyte (e.g., 60 g/L NaCl) in three portions over
30 minutes. The electrolyte promotes the exhaustion of the dye onto the fiber.

o Raise the temperature to 60°C over 20 minutes and continue running for another 20
minutes.

» Fixation Step:

o Add the required amount of alkali (e.g., 20 g/L Soda Ash) to the dyebath. The alkali raises
the pH, activating the cellulose fiber and the vinyl sulfone group, which then react to form
a covalent bond.

o Continue the dyeing process at 60°C for 60 minutes.
e Washing Off:
o Drain the dyebath.

o Rinse the fabric thoroughly with cold water.
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o Perform a soaping wash at 90-95°C for 15 minutes with a non-ionic detergent (e.g., 2 g/L)
to remove any unfixed, hydrolyzed dye.

o Rinse again with hot and then cold water until the rinse water is clear.

o Dry the dyed fabric.
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Caption: Experimental workflow for exhaust dyeing of cotton.
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Spectroscopic and Performance Data
Spectroscopic Characterization

Detailed spectroscopic data such as *H-NMR, 3C-NMR, and Mass Spectrometry for C.I.
Reactive Violet 5 are not readily available in peer-reviewed literature. However, some UV-
Visible and FT-IR data have been reported, primarily in the context of degradation studies.

Technique Observation Reference

Exhibits a maximum
absorbance (Amax) in the
visible region at approximately
o 560 nm, corresponding to its
UV-Visible Spectroscopy ] ] [71[8]
violet color. A second peak is
observed in the UV region
around 220 nm, related to the

aromatic structure.

The spectrum shows
characteristic peaks for its
functional groups. While a
detailed assignment is not
FT-IR Spectroscopy available, studies on its 9]
degradation products confirm
the breakdown of the azo bond
(peak around 1600 cm™1

disappears).

Typical Dyeing Performance

Specific quantitative data for the fixation efficiency and colorfastness of C.I. Reactive Violet 5
is limited. The table below provides typical performance characteristics for vinyl sulfone-type
reactive dyes on cotton fabric, which are expected to be similar for Reactive Violet 5.
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Performance Metric Typical Rating / Value Reference
Light Fastness (ISO 105-B02) 3-4 (Moderate to Good) [10]
Washing Fastness (ISO 105-

4-5 (Good to Excellent) [10]
C02)
Rubbing Fastness - Dry (ISO

4-5 (Good to Excellent) [11]
105-X12)
Rubbing Fastness - Wet (ISO

3 (Moderate) [11]
105-X12)

o o 60-80% (Varies with

Fixation Efficiency [12]

conditions)

Note: Fastness is rated on a scale of 1 to 5, where 5 is the highest fastness.

Environmental Data: Decolorization Efficiency

Several studies have investigated the removal of Reactive Violet 5 from aqueous solutions

using Advanced Oxidation Processes (AOPs), which is relevant for wastewater treatment.

Treatment . Removal )
Conditions o Time Reference
Process Efficiency
pH 3.0, [H202] =
UV-A-Fenton 4.0 mM, [Fez*] = 95.5% 7 min [13]
0.15 mM
pH 3.0, [H202] =
Fenton 4.0mM, [Fez*] =  86.6% 7 min [13]
0.15 mM
) pH 10, 3 g/L
Photocatalysis
) catalyst, 60 mM ~100% 2 hours [8]
(Fe-doped TiO2)
H202
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1142343?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/US6818147B2/en
https://patents.google.com/patent/US6818147B2/en
http://www.worlddyevariety.com/reactive-dyes/reactive-violet-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Violet-5
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Violet-5
https://www.sahadyes.com/reactive-dyes/vinyl-sulfone/
http://dyeingworld1.blogspot.com/2009/12/reactive-vinyl-sulfone-dyes.html
https://longwayeducation.com/2024/05/28/reactive-dyes-properties-methods-and-risks/
https://www.researchgate.net/figure/Absorption-spectrum-of-Reactive-Violet-5-RV5-during-the-photocatalytic-treatment_fig7_334748123
https://www.mdpi.com/2073-4344/9/8/645
https://www.mdpi.com/2073-4344/9/8/645
https://www.researchgate.net/figure/FT-IR-spectra-of-a-control-Reactive-Violet-5-and-b-its-degradation-metabolites_fig2_262781274
https://www.ijert.org/research/effect-of-reactive-dyes-structure-on-light-fastness-IJERTV3IS20247.pdf
https://www.slideshare.net/slideshow/build-up-and-color-fastness-properties-of-different-reactive-dyes/77963239
https://www.researchgate.net/publication/286183094_Technical_facts_figures_of_reactive_dyes_used_in_textiles
https://www.mdpi.com/2673-4591/31/1/68
https://www.benchchem.com/product/b1142343#what-is-the-chemical-structure-of-reactive-violet-5
https://www.benchchem.com/product/b1142343#what-is-the-chemical-structure-of-reactive-violet-5
https://www.benchchem.com/product/b1142343#what-is-the-chemical-structure-of-reactive-violet-5
https://www.benchchem.com/product/b1142343#what-is-the-chemical-structure-of-reactive-violet-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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